Cas no 922104-73-2 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide
• CAS No: 922104-73-2
• MF: C₁₇H₂₆N₂O₄S
• MW: 354.464343547821
• CID: 6007255
• PubChem ID: 40958285
• Update Time: 2025-07-15

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)propane-1-sulfonamide
• F2297-0300
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propane-1-sulfonamide
• 922104-73-2
• AKOS024637862

• Inchi： 1S/C17H26N2O4S/c1-5-9-19-14-11-13(18-24(21,22)10-6-2)7-8-15(14)23-12-17(3,4)16(19)20/h7-8,11,18H,5-6,9-10,12H2,1-4H3
• InChI Key： JUXSOCAMVLVGKP-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=C2OCC(C)(C)C(=O)N(CCC)C2=C1)(=O)=O)CC

Computed Properties

• Exact Mass: 354.16132849g/mol
• Monoisotopic Mass: 354.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide

Introduction to N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide (CAS No. 922104-73-2)

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 922104-73-2, belongs to the benzoxazepine class of heterocyclic compounds, which are widely recognized for their potential in medicinal chemistry. The presence of multiple functional groups, including a sulfonamide moiety and a complex benzoxazepine core, makes this molecule a promising candidate for further exploration in drug discovery and development.

The benzoxazepine scaffold is particularly interesting because it combines the structural features of both benzene and oxazole rings, providing a versatile platform for molecular interactions. In particular, the 3,3-dimethyl-4-oxo-5-propyl substituents contribute to the compound's unique stereochemistry and electronic properties. These features are crucial for determining its biological activity and potential therapeutic applications. The sulfonamide group at the other end of the molecule further enhances its pharmacological profile by enabling hydrogen bonding and ionic interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that compounds with similar structures to N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide exhibit potential as modulators of various biological pathways. For instance, research has highlighted their interactions with enzymes and receptors involved in inflammation and pain signaling.

In particular, the sulfonamide moiety is known to interact with biological targets through dipole-dipole interactions and hydrogen bonding. This property makes it an attractive group for designing molecules that can selectively bind to specific proteins or enzymes. The benzoxazepine core, on the other hand, provides a rigid framework that can be fine-tuned to optimize binding affinity and selectivity. These characteristics make N-(3,3-dimethyl-4-oxo-5-propyl)propane sulfonamide a valuable scaffold for developing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex benzoxazepine ring system efficiently. The introduction of the sulfonamide group is typically achieved through nucleophilic substitution reactions or sulfonylation protocols.

Evaluation of the pharmacological properties of N-(3,3-dimethyl-4-oxy-5-propyl-tetrahydro-1,⁵-benzoxazepin-^-7-yl)^{propane->1-sulfonamide}> has revealed promising activities in preclinical models. For example, studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting key inflammatory pathways. Additionally, preliminary data suggest that this compound may exhibit analgesic effects by interacting with pain-related receptors.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for therapeutic use. Toxicology studies have been conducted to evaluate the acute and chronic toxicity profiles of N-(_{>3,>3,>dimethyl>4-oxy>5-propyl>tetrahydro,>1,}^,5-_{>benzoxazepin,>7-yiI)})

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds from large libraries of synthetic molecules like N-(

The future prospects for N-(